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Compound of Interest

Compound Name:
Dimethyl

cyanocarbonimidodithioate

Cat. No.: B147598 Get Quote

Core Chemical Identity and Physicochemical
Properties
Dimethyl cyanocarbonimidodithioate, also known as Dimethyl N-cyanodithioiminocarbonate,

is a unique chemical entity characterized by the convergence of a cyano group, an imido

group, and two methylthio groups.[1] This combination of functionalities imparts a distinct

reactivity profile, making it a valuable synthon in complex organic synthesis.[1][2]

Key Identifiers and Properties
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Property Value Source(s)

CAS Number 10191-60-3 [1][2][3]

Molecular Formula C₄H₆N₂S₂ [1][4]

Molecular Weight 146.23 g/mol [5][6]

IUPAC Name
bis(methylsulfanyl)methylidene

cyanamide
[1][7]

Synonyms

(Cyanimino)bis(methylthio)met

hane, Dimethyl N-

cyanodithioiminocarbonate

[1][2]

SMILES CSC(=NC#N)SC [1][7]

InChI Key
IULFXBLVJIPESI-

UHFFFAOYSA-N
[1][5][7]

Appearance

White to pale brown/yellow

crystalline solid or powder.[8]

[9][10][11]

[8][9][10][11]

Melting Point 45-56 °C [8][9][12]

Solubility
Slightly soluble in methanol;

insoluble in water.[9][13][14]
[9][13][14]

Odor
Stench / Characteristic

sulfurous odor.[8][13][15]
[8][13][15]

Spectroscopic Data
Infrared (IR) Spectra: Key absorptions include a strong band around 2176 cm⁻¹

corresponding to the cyano group (C≡N) stretching vibration.[12]

¹H NMR (300 MHz, DMSO-d6): A singlet is observed at approximately δ 2.90 ppm,

integrating to 6H, which corresponds to the two equivalent methylthio (-SCH₃) groups.[12]

¹³C NMR (75 MHz, CDCl₃): Signals appear around δ 18.8 (SCH₃), 115.3 (CN), and 186.8

(C=N).[12]
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Synthesis Methodologies: A Protocol-Driven
Approach
The synthesis of Dimethyl cyanocarbonimidodithioate can be achieved through several

routes. The choice of method often depends on the availability of starting materials, desired

scale, and safety considerations. A common and effective laboratory-scale synthesis starts

from cyanamide.

Protocol: Synthesis from Cyanamide, Carbon Disulfide,
and Iodomethane
This protocol is based on a well-established method involving the formation of a

dithiocarbamate salt followed by S-alkylation.[12][16]

Causality: The reaction proceeds in two key stages. First, the nucleophilic cyanamide anion

attacks the electrophilic carbon of carbon disulfide. A strong base like potassium hydroxide is

crucial for deprotonating the cyanamide, initiating the reaction. The second stage involves a

classic S-alkylation where the newly formed dithio-dianion acts as a nucleophile, displacing the

iodide from two equivalents of iodomethane to yield the final product.
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Step 1: Salt Formation

Step 2: S-Alkylation Workup & Purification

Cyanamide (50% aq.)

Dipotassium Cyanodithioimidocarbonate
(Intermediate Salt)

Nucleophilic Attack
(40°C)Potassium Hydroxide Deprotonation

Carbon Disulfide

Nucleophilic Attack
(40°C)

Dimethyl Cyanocarbonimidodithioate
(Final Product)

S-Alkylation
(Room Temp, Overnight)

Iodomethane (2 eq.) Filtration Water Wash Vacuum Drying Recrystallization
(Ethanol)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Dimethyl cyanocarbonimidodithioate.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve

cyanamide (0.02 mol, 50% aqueous solution) in 80 mL of deionized water.[12]

Base Addition: To the stirred solution, add potassium hydroxide (0.04 mol) and continue

stirring for 45 minutes at room temperature to ensure complete deprotonation.[12]

Dithiocarbamate Formation: Slowly add carbon disulfide (0.02 mol) to the mixture. Heat the

reaction to 40°C. Stir until the carbon disulfide has completely dissolved (approximately 2

hours), indicating the formation of the intermediate salt.[12]

Alkylation: Cool the reaction mixture to room temperature. Add iodomethane (0.04 mol)

dropwise. A precipitate will begin to form. Allow the mixture to stir overnight at room

temperature to ensure complete dialkylation.[12]
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Isolation: Collect the solid precipitate by vacuum filtration.[12]

Purification: Wash the collected solid thoroughly with deionized water to remove any

remaining inorganic salts. Dry the product under vacuum.[12]

Final Purification (Self-Validation): For high purity, recrystallize the crude product from

ethanol. The purity can be confirmed by measuring the melting point (expected: 58-60°C for

this specific procedure) and acquiring NMR spectra to match reference data.[12]

Chemical Reactivity and Synthetic Applications
The molecule's reactivity is dominated by the electrophilic carbon atom situated between the

two sulfur atoms and the nucleophilic potential of the nitrogen and sulfur atoms.[1][17] This dual

reactivity makes it an exceptionally versatile building block for constructing a wide array of

heterocyclic compounds, which are foundational structures in medicinal chemistry and

agrochemicals.[1][17][18]

Key Applications:
Pharmaceutical Synthesis: It is a well-documented intermediate in the synthesis of the H₂

receptor antagonist Cimetidine.[1][5] It is also used to prepare novel mercaptopurine and

thioguanine analogues with potential biological activity.[1][5]

Heterocycle Synthesis: It serves as a precursor for a diverse range of nitrogen and sulfur-

containing heterocycles, including:

4-methylthiopyrazolo[1,5-a]-1,3,5-triazines[1][5][13]

Methylsulfanyl derivatives of azoloazines and azoloazoles[1][5][13]

Methylsulfanylpyrimidines[1][5][13]

N-aryl-6-methylsulfanyl-4-oxopyrimidine-5-carbonitriles[1][5][13]

Agrochemicals: The compound is a key intermediate for synthesizing pesticides, including

various insecticides and fungicides.[13][17][18]
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Illustrative Reaction: Synthesis of a Pyrimidine
Derivative
The reaction with compounds containing an active methylene group, such as

cyanoacetanilides, exemplifies its utility in building complex heterocyclic systems.

Dimethyl
Cyanocarbonimidodithioate

Adduct Intermediate
(via Nucleophilic Attack)

1. Nucleophilic Attack

Active Methylene
Compound (e.g., R-CH₂-CN)

1. Nucleophilic Attack

Base (e.g., TEA) Deprotonation

Substituted
Pyrimidine Derivative

2. Intramolecular Cyclization
(Loss of MeSH) Methanethiol (MeSH)

(Leaving Group)
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Caption: General reaction pathway for heterocycle synthesis.

This reaction typically involves an initial nucleophilic attack from the deprotonated active

methylene compound onto the electrophilic carbon of the dithioimidocarbonate, followed by an

intramolecular cyclization and elimination of methanethiol (-MeSH) to form the stable aromatic

pyrimidine ring.

Safety, Handling, and Toxicology
Dimethyl cyanocarbonimidodithioate is a hazardous substance that requires strict safety

protocols. It is classified as toxic and corrosive.[7][8][15]

GHS Hazard Classification
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Hazard Statement Description Classification Source(s)

H301 / H302
Toxic / Harmful if

swallowed

Acute Toxicity, Oral

(Cat. 3 / 4)
[1][7][8]

H311
Toxic in contact with

skin

Acute Toxicity, Dermal

(Cat. 3)
[1][7][8]

H330 Fatal if inhaled
Acute Toxicity,

Inhalation (Cat. 3)
[1][7][8]

H314

Causes severe skin

burns and eye

damage

Skin Corrosion /

Irritation (Cat. 1B)
[1][5][7][8]

H317
May cause an allergic

skin reaction

Skin Sensitization

(Cat. 1)
[1][7]

Toxicological Profile: The compound is a known irritant and has been reported to cause severe

dermatitis upon skin contact.[1][5] The presence of the cyanide group means it may release

toxic hydrogen cyanide under certain conditions (e.g., strong acidic hydrolysis), and its

handling requires significant caution.[2][13]

Handling and Storage Protocol
Engineering Controls: Always handle in a well-ventilated area, preferably within a certified

chemical fume hood to avoid inhalation of dust or vapors.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][8]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and protective clothing to

prevent any skin contact.[5][8]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator with

an appropriate cartridge (e.g., P3).[5][8]
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Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents.[8][13] Keep the container tightly closed and store in a

corrosives area.[8] Recommended storage is under an inert atmosphere (e.g., nitrogen) at

2°C - 8°C.

Spill & Disposal: In case of a spill, evacuate the area. Avoid creating dust. Sweep up the

material and place it into a suitable, labeled container for disposal.[8] Dispose of

contents/container to an approved waste disposal plant in accordance with local, state, and

federal regulations.[8][15]

Conclusion
Dimethyl cyanocarbonimidodithioate (CAS 10191-60-3) is a cornerstone intermediate in

modern organic synthesis. Its unique molecular architecture provides a reliable and versatile

platform for the construction of complex, high-value molecules for the pharmaceutical and

agrochemical industries. While its reactivity is its greatest asset, it also necessitates a thorough

understanding of its hazardous properties and adherence to rigorous safety protocols. This

guide provides the foundational knowledge for scientists to harness the synthetic potential of

this compound safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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